4-(4-Amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(4-aminoanilino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-8-14(9-11-19)18-13-6-4-12(17)5-7-13/h4-7,14,18H,8-11,17H2,1-3H3
• InChI Key: LKNQYLGCSGYUCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC2=CC=C(C=C2)N
• Molecular Formula: C16H25N3O2
• DSSTOX Substance ID: DTXSID10670758
• Molecular Weight: 291.39 g/mol
• CAS RN: 1071932-29-0

Description

The compound “4-(4-Amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester” is a chemical compound with the molecular formula C13H20N2O2. It is used as an intermediate for chemical research.

Synthesis Analysis

The synthesis of this compound could potentially involve Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent. Protodeboronation of alkyl boronic esters, which is not well developed, could also be involved in the synthesis.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 236.31. More detailed physical and chemical properties such as melting point, boiling point, and solubility would require additional specific information or experimental data, which is not available in the current search results.

Scientific Research Applications

Modulation of pH-sensitive Polymers

Research by Kim et al. (2005) explored the modulation of pH-sensitive polymers (poly(β-amino esters)) by controlling their molecular weight during synthesis. These polymers exhibit pH-dependent properties, making them useful for drug carriers sensitive to pH changes (Kim et al., 2005).

Synthesis of Piperidine Derivatives

Acharya and Clive (2010) demonstrated the synthesis of piperidine derivatives through Claisen rearrangement, highlighting the route to optically pure piperidines. These derivatives are versatile intermediates for creating a wide range of substituted piperidine subunits, important in pharmaceutical synthesis (Acharya & Clive, 2010).

Synthesis of Enantiopure Derivatives

Marin et al. (2004) focused on synthesizing enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives, starting from Boc-Asp-O(t)Bu and other beta-amino acids. These derivatives are crucial in medicinal chemistry for their application in drug development (Marin et al., 2004).

Activation of SK1 Subtype Channels

Hougaard et al. (2009) identified a small molecule, GW542573X, as an activator of small-conductance Ca2+-activated K+ channels, specifically the SK1 subtype. This discovery has implications for therapeutic applications targeting these channels (Hougaard et al., 2009).

Future Directions

The future directions for the use of this compound could involve its use as an intermediate in chemical research. Its potential involvement in Suzuki–Miyaura (SM) cross-coupling reactions suggests it could have applications in the synthesis of complex organic compounds.